Cas no 512809-15-3 (4-chloro-1,5-dimethyl-1H-pyrazole-3-carbohydrazide)

• Product Name: 4-chloro-1,5-dimethyl-1H-pyrazole-3-carbohydrazide
• CAS No: 512809-15-3
• MF: C₆H₉ClN₄O
• MW: 188.614859342575
• MDL: MFCD02253834
• CID: 1017624
• PubChem ID: 5225230
• Update Time: 2025-10-30

4-chloro-1,5-dimethyl-1H-pyrazole-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-carboxylicacid,4-chloro-1,5-dimethyl-,hydrazide(9CI)
• 4-CHLORO-1,5-DIMETHYL-1 H -PYRAZOLE-3-CARBOXYLIC ACID HYDRAZIDE
• 4-chloro-1,5-dimethylpyrazole-3-carbohydrazide
• 4-chloro-1,5-dimethyl-1H-pyrazole-3-carbohydrazide
• 512809-15-3
• MB02389
• 4-chloro-1,5-dimethyl-pyrazole-3-carbohydrazide
• CS-0240395
• BBL038234
• EN300-228212
• AKOS000308064
• STK301535

• MDL： MFCD02253834
• Inchi： 1S/C6H9ClN4O/c1-3-4(7)5(6(12)9-8)10-11(3)2/h8H2,1-2H3,(H,9,12)
• InChI Key： DFWIFXSMPUBZKW-UHFFFAOYSA-N
• SMILES： ClC1C(C(NN)=O)=NN(C)C=1C

Computed Properties

• Exact Mass: 188.04600
• Monoisotopic Mass: 188.0464886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• PSA: 72.94000
• LogP: 1.07660

Additional information on 4-chloro-1,5-dimethyl-1H-pyrazole-3-carbohydrazide

4-Chloro-1,5-Dimethyl-1H-Pyrazole-3-Carbohydrazide (CAS No. 512809-15-3)

4-Chloro-1,5-Dimethyl-1H-Pyrazole-3-Carbohydrazide, also known by its CAS registry number CAS No. 512809-15-3, is a chemical compound that has garnered significant attention in the fields of organic synthesis and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their potential applications in drug discovery and agrochemicals. The structure of this compound features a pyrazole ring substituted with chlorine and methyl groups at specific positions, along with a carbohydrazide functional group, making it a versatile molecule for various chemical transformations.

The synthesis of 4-Chloro-1,5-Dimethyl-1H-Pyrazole-3-Carbohydrazide involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Researchers have explored its reactivity under different conditions, revealing its potential as an intermediate in the construction of more complex molecular frameworks.

In terms of biological activity, 4-Chloro-1,5-Dimethyl-1H-Pyrazole-3-Carbohydrazide has shown promising results in preliminary assays targeting various enzymes and receptors. For instance, studies have demonstrated its ability to inhibit certain kinases involved in cancer cell proliferation, suggesting its potential as a lead compound in anticancer drug development. Additionally, investigations into its anti-inflammatory properties have highlighted its capacity to modulate inflammatory pathways, making it a candidate for therapeutic interventions in inflammatory diseases.

The structural versatility of this compound also extends to its application in agrochemicals. Its ability to interact with plant pathogens and pests has been explored in recent studies, with encouraging results indicating its potential as a fungicide or insecticide. Furthermore, the incorporation of this compound into polymer-based delivery systems has been proposed to enhance its bioavailability and stability when used in agricultural settings.

From a computational perspective, researchers have employed advanced molecular modeling techniques to study the electronic properties and binding affinities of 4-Chloro-1,5-Dimethyl-1H-Pyrazole-3-Carbohydrazide. These studies have provided valuable insights into its interactions with biological targets at the molecular level, paving the way for rational drug design strategies.

In conclusion, 4-Chloro-1,5-Dimethyl-1H-Pyrazole-3-Carbohydrazide (CAS No. 512809-15-3) is a multifaceted compound with significant potential across diverse fields. Its unique structure, coupled with recent advancements in synthetic and biological research, positions it as a valuable tool in both academic and industrial settings. As ongoing studies continue to unravel its full spectrum of applications, this compound is poised to make meaningful contributions to the advancement of science and technology.